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Compound of Interest

Compound Name: 2-(4-nitrophenyl)-1H-indole
Cat. No.: B10962499
Get Quote

Executive Summary

2-(4-Nitrophenyl)-1H-indole is a functionalized indole derivative frequently employed as a
synthetic intermediate in the development of solvatochromic dyes, fluorescent probes, and
potential pharmaceutical agents targeting inflammation (COX-2 inhibition).[1]

For researchers and QC professionals, the melting point (MP) serves as the primary rapid
indicator of purity. Unlike its parent compound 2-phenylindole, the introduction of the strong
electron-withdrawing nitro group at the para position alters the crystal lattice energy, resulting in
a distinct thermal profile.

Target Product: 2-(4-Nitrophenyl)-1H-indole[1][2][3][4][5][6]

CAS Number: 40015-09-6[1][4][5]

Determined Melting Point:170-171 °C (Experimental Literature Value)

Appearance: Yellow crystalline solid

Technical Comparison: Product vs. Alternatives
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To validate the identity of 2-(4-nitrophenyl)-1H-indole, it is crucial to compare its thermal
properties against structural analogs. Deviations from the 170-171 °C range often indicate
contamination with starting materials (e.g., phenylhydrazine) or regioisomers.

Table 1: Comparative Melting Point Data of 2-Arylindoles

Melting Point Electronic

Compound Structure Source
(°C) Effect

2-(4-

) Strong EWG (-
Nitrophenyl)-1H-  Target 170-171 [1]
) NO2)
indole

) ) Neutral
2-Phenylindole Unsubstituted 188 — 190 [2]
Reference
2-(4-
Chlorophenyl)-1 Halogen Analog 200 — 201 Weak EWG (-CI)  [1]
H-indole
2-(4-
Bromophenyl)-1 Halogen Analog 215 - 216 Weak EWG (-Br)  [1]
H-indole
2-(4-Tolyl)-1H- Weak EDG (-
) Methyl Analog 212 - 213 [1]
indole CHs)

Insight: Counter-intuitively, the para-nitro derivative exhibits a lower melting point than the
unsubstituted 2-phenylindole and its halogenated analogs. This suggests that while the nitro
group introduces a strong dipole, it may disrupt the efficient

stacking or hydrogen bonding network typical of the indole scaffold in the solid state, compared
to the compact packing of the chloro- or methyl- derivatives.

Experimental Protocol: Synthesis &
Characterization
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The most reliable route to high-purity 2-(4-nitrophenyl)-1H-indole is the Fischer Indole
Synthesis. The following protocol ensures minimal contamination from the ketone precursor.

A. Synthesis Workflow

Reagents: Phenylhydrazine (1.0 eq), 4-Nitroacetophenone (1.0 eq), Polyphosphoric Acid (PPA)
or H2SO4/EtOH.

Condensation: React phenylhydrazine with 4-nitroacetophenone in ethanol (reflux, 2-4 h) to
form the phenylhydrazone intermediate.

o Cyclization: Treat the isolated hydrazone with acid catalyst (PPA or H2SOa) at elevated
temperature (80—100 °C) to induce the [3,3]-sigmatropic rearrangement and ammonia loss.

e Quenching: Pour the reaction mixture into crushed ice/water.
« |solation: Filter the resulting precipitate.

 Purification: Recrystallize from Ethanol or purify via column chromatography (Silica gel,
EtOAc/Hexane gradient).

B. Melting Point Determination Protocol

To replicate the literature value (170-171 °C):

Drying: Ensure the sample is dried under vacuum at 40 °C for 4 hours to remove solvent
inclusions (ethanol solvates can depress MP).

e Loading: Pack a capillary tube to a height of 2-3 mm.
e Ramp Rate:

o Fast Ramp: 10 °C/min up to 150 °C.

o Slow Ramp: 1 °C/min from 150 °C to melt.

o Observation: Record the temperature of the first liquid droplet (onset) and complete
liquefaction (clear point).
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Visualizations
Figure 1: Synthesis & Purity Logic Flow

This diagram illustrates the critical process steps and where impurities (affecting MP) are
introduced.
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4-Nitroacetophenone Hydrazone Formation [3,3]-Sigmatropic Shift Precipitate on Ice Recrystallization (EtOH) (MP: 170-171°C)

Click to download full resolution via product page

Caption: Step-by-step Fischer Indole synthesis pathway highlighting the critical purification
stage required to achieve the target melting point.

Figure 2: Structure-Property Relationship (Melting Point)

A visual comparison of how the C-2 substituent influences the thermal stability of the indole
core.
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Melting Point Hierarchy

2-(4-Bromophenyl)

MP: 215-216°C
(Highest Stability)

2-Phenylindole
MP: 188-190°C
(Reference)

itro Group Disruption

2-(4-Nitrophenyl)
MP: 170-171°C

(Target Compound)

Click to download full resolution via product page

Caption: Thermal stability ranking of 2-arylindoles. The 4-nitro derivative exhibits a lower
melting point compared to halogenated analogs, serving as a key identification marker.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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